Cas no 2172148-12-6 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopentane-1-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopentane-1-carboxylic acid
• CAS No: 2172148-12-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5800239
• PubChem ID: 165808407
• Update Time: 2025-10-28

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopentane-1-carboxylic acid
• EN300-1519960
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhexanamido]cyclopentane-1-carboxylic acid
• 2172148-12-6

• Inchi： 1S/C28H34N2O5/c1-3-19(14-15-25(31)30(2)28(26(32)33)16-8-9-17-28)29-27(34)35-18-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,19,24H,3,8-9,14-18H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： CBLCGZWUBUVGOS-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)N(C)C(CCC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopentane-1-carboxylic acid

Comprehensive Overview of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopentane-1-carboxylic acid (CAS No. 2172148-12-6)

The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopentane-1-carboxylic acid (CAS No. 2172148-12-6) is a highly specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its complex structure, featuring a cyclopentane core and Fmoc-protected amino group, makes it a valuable building block for drug discovery and bioconjugation. Researchers and chemists frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique widely used in developing therapeutics for diseases like cancer and metabolic disorders.

In recent years, the demand for peptide-based drugs has surged, driven by their high specificity and lower toxicity compared to small-molecule drugs. This trend has increased interest in intermediates like 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopentane-1-carboxylic acid, which are critical for constructing peptide chains with modified backbones. The Fmoc group in this compound is particularly noteworthy, as it offers temporary protection for amino groups during synthesis, ensuring high yields and purity—a topic frequently discussed in organic chemistry forums and pharmaceutical webinars.

Another area of growing interest is the compound's potential in prodrug design. Prodrugs, which are inactive precursors converted into active drugs in the body, often require custom linkers like the cyclopentane-carboxylic acid moiety present in this molecule. Searches for "prodrug linker chemistry" or "Fmoc-protected amino acids" often lead to discussions about similar compounds, highlighting their relevance in modern drug development. Additionally, the rise of AI-assisted drug discovery has further amplified the need for such specialized intermediates, as machine learning models increasingly predict novel peptide structures.

From a synthetic perspective, CAS No. 2172148-12-6 exemplifies the convergence of carboxylic acid and amide functionalities, enabling diverse reactivity. Its N-methylhexanamido side chain enhances solubility in organic solvents, a feature highly valued in peptide coupling reactions. Laboratories focusing on peptide modifications or bioconjugation techniques often prioritize this compound for its reliability in introducing structural diversity. Moreover, its compatibility with green chemistry principles—such as reduced waste generation—aligns with the industry's shift toward sustainable practices.

In summary, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopentane-1-carboxylic acid represents a critical tool for researchers exploring peptide therapeutics, prodrugs, and biomaterials. Its unique chemical properties and alignment with cutting-edge trends like AI-driven synthesis ensure its continued prominence in scientific literature and industrial applications.